4-acetyl-N-(6-bromo-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]benzamide

• IUPAC Name: 4-acetyl-N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H16BrN3O2S/c1-14(27)16-4-6-17(7-5-16)21(28)26(13-15-3-2-10-24-12-15)22-25-19-9-8-18(23)11-20(19)29-22/h2-12H,13H2,1H3
• InChI Key: CDNVSCIGWVFGGU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(S3)C=C(C=C4)Br
• Molecular Formula: C22H16BrN3O2S
• Molecular Weight: 466.4 g/mol
• CAS No.: 895025-10-2

Description

The compound 4-acetyl-N-(6-bromo-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]benzamide (molecular formula: C₂₃H₂₄BrN₃O₃S; molecular weight: 502.42 g/mol) features a benzothiazole core substituted with a bromine atom at position 6, an acetylated benzamide group at position 2, and a pyridin-3-ylmethyl moiety on the amide nitrogen . Key structural attributes include:

• Benzothiazole ring: A heterocyclic scaffold known for its pharmacological relevance, particularly in kinase inhibition and anticancer activity.
• 4-Acetylbenzamide: The acetyl group (electron-withdrawing) may modulate the amide’s hydrogen-bonding capacity and solubility.
• N-(Pyridin-3-yl)methyl group: Introduces a basic nitrogen and planar aromatic system, which could enhance interactions with hydrophobic pockets in biological targets.

Comparison with Similar Compounds

Substituted Benzamides with Halogenated Aromatic Systems

Compound 35 (4-Bromo-3-fluoro-N-(6-methylpyridin-2-yl)-benzamide) and Compound 36 (3-Bromo-5-fluoro-N-(6-methylpyridin-2-yl)-benzamide) ():

• Structural differences : Both lack the benzothiazole core and instead feature halogenated (Br, F) benzoic acid derivatives coupled to a 6-methylpyridin-2-yl group.
• Key data :
  • Molecular weight: ~310 g/mol (vs. 502.42 g/mol for the target compound).
  • Spectral properties: Distinct ¹H NMR shifts (e.g., δ 2.45–2.49 ppm for methyl groups in pyridine) and GC-MS fragmentation patterns .

Thiazol-2-yl Benzamide Derivatives ()

Compounds such as 4d (3,4-dichloro-N-(5-(morpholinomethyl)-4-(pyridin-3-yl)thiazol-2-yl)benzamide) and 4e (3,4-dichloro-N-(5-((4-methylpiperazin-1-yl)methyl)-4-(pyridin-3-yl)thiazol-2-yl)benzamide) share a thiazole core and pyridin-3-yl substituents but differ in key aspects:

• Substituent effects: Chlorine vs. Morpholinyl/piperazinyl groups: These polar moieties improve solubility, akin to the morpholin-4-ylpropyl group in the target compound .

Tyrosine Kinase Inhibitors: Flumbatinib ()

Flumbatinib (CAS: 895519-90-1) is a tyrosine kinase inhibitor with the structure 4-[(4-methylpiperazin-1-yl)methyl]-N-(6-methyl-5-[[4-(pyridin-3-yl)pyrimidin-2-yl]amino]pyridin-3-yl)-3-(trifluoromethyl)benzamide.

• Key distinctions: Trifluoromethyl group: Enhances lipophilicity and metabolic stability compared to the acetyl group in the target compound. Pyrimidin-2-ylamino linker: Introduces additional hydrogen-bonding sites, likely critical for kinase inhibition.

Benzothiazole Derivatives with Varied Amine Substituents ()

N-(6-Bromo-2-benzothiazolyl)-N-[2-(diethylamino)ethyl]-3-methylbenzamide (CAS: 1171087-47-0) shares the 6-bromobenzothiazole core but diverges in substituents:

• Diethylaminoethyl group: A tertiary amine that increases basicity and solubility relative to the morpholinylpropyl group in the target compound.

Structural and Functional Analysis Table

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties
Target Compound	Benzothiazole	6-Bromo, 4-acetyl, pyridin-3-ylmethyl	502.42	High steric bulk, moderate polarity
Compound 35	Halogenated benzamide	4-Bromo-3-fluoro, 6-methylpyridin-2-yl	~310	Lower molecular weight, simpler structure
4d ( )	Thiazole	3,4-Dichloro, morpholinomethyl	~450 (estimated)	High crystallinity, polar groups
Flumbatinib	Benzamide	Trifluoromethyl, pyrimidinylamino	~600 (estimated)	Clinically validated kinase inhibitor
Compound	Benzothiazole	6-Bromo, diethylaminoethyl	~450 (estimated)	Enhanced basicity, flexible chain

Critical Insights

• Electronic Effects : The acetyl group in the target compound is less electronegative than chloro or trifluoromethyl substituents in analogs, which may reduce binding affinity but improve solubility.
• Pharmacokinetics : Morpholinylpropyl and similar groups () balance lipophilicity and solubility, a common strategy in drug design.